Cas no 2432848-55-8 ((2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane)

• Product Name: (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane
• CAS No: 2432848-55-8
• MF: C₁₃H₁₈F₂OS
• MW: 260.34322977066
• CID: 5074979
• Update Time: 2025-05-24

(2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane

• Inchi： 1S/C13H18F2OS/c1-3-4-5-6-9-16-10-7-8-11(17-2)13(15)12(10)14/h7-8H,3-6,9H2,1-2H3
• InChI Key： OIKVCYMBIFNSGH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C=1F)F)OCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane

(2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane: A Comprehensive Overview

The compound with CAS No. 2432848-55-8, commonly referred to as (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane, is a unique organic compound that has garnered attention in various fields due to its distinctive chemical structure and potential applications. This compound belongs to the class of sulfides, where a sulfur atom is bonded to two organic groups. The molecule consists of a phenyl ring substituted with fluorine atoms at positions 2 and 3, a hexyloxy group at position 4, and a methyl group attached to the sulfur atom. Its structure makes it a valuable compound for exploring novel chemical reactions and materials science applications.

Recent studies have highlighted the importance of sulfide compounds in modern chemistry, particularly in the development of advanced materials and pharmaceuticals. The (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane compound has been investigated for its role in enhancing the stability and reactivity of materials used in electronic devices. Researchers have found that the presence of fluorine atoms at positions 2 and 3 significantly influences the electronic properties of the molecule, making it a promising candidate for use in organic electronics.

The synthesis of (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the substituted phenol derivative followed by its reaction with methyl thiolate under controlled conditions. This approach ensures high purity and yield, which are critical for its application in specialized fields such as optoelectronics and drug delivery systems.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its hexyloxy group provides excellent solubility in organic solvents, while the fluorine atoms contribute to its unique electronic properties. These characteristics make it an ideal candidate for exploring new reaction pathways and designing novel molecules with tailored functionalities.

Recent advancements in computational chemistry have allowed researchers to simulate the behavior of (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane under various conditions. These simulations have provided valuable insights into its thermal stability, reactivity, and potential applications in high-temperature environments. For instance, studies suggest that this compound could be used as a stabilizing agent in polymer blends due to its ability to form strong intermolecular bonds.

In addition to its chemical properties, the environmental impact of (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane has also been a topic of interest. Researchers have conducted extensive toxicity studies to assess its potential risks to human health and ecosystems. Preliminary results indicate that the compound exhibits low toxicity when handled under standard laboratory conditions, making it suitable for industrial applications.

The versatility of (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane extends to its potential use in pharmaceutical research. Its unique structure allows for interactions with biological molecules, making it a valuable tool in drug design. Scientists are currently exploring its role as a scaffold for developing new drugs targeting specific diseases such as cancer and neurodegenerative disorders.

In conclusion, (2,3-Difluoro-4-(hexyloxy)phenyl)(methyl)sulfane is a fascinating compound with a wide range of applications across multiple disciplines. Its distinctive chemical structure, combined with recent advancements in synthesis and computational techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.